Cas no 31181-43-8 (Hydrazinecarbothioamide,2-[(4-methyl-2-pyridinyl)methylene]-)

• Product Name: Hydrazinecarbothioamide,2-[(4-methyl-2-pyridinyl)methylene]-
• CAS No: 31181-43-8
• MF: C₈H₁₀N₄S
• MW: 194.256799221039
• CID: 306994
• PubChem ID: 9560962
• Update Time: 2025-04-19

Hydrazinecarbothioamide,2-[(4-methyl-2-pyridinyl)methylene]- Chemical and Physical Properties

Names and Identifiers

• Hydrazinecarbothioamide,2-[(4-methyl-2-pyridinyl)methylene]-
• [(E)-(4-methylpyridin-2-yl)methylideneamino]thiourea
• 4-Methyl-pyridin-2-carbaldehyd-thiosemicarbazon
• 4-methyl-pyridine-2-carbaldehyde-thiosemicarbazone
• NSC185035
• NSC-185035
• 31181-43-8
• DTXSID20429956

• Inchi： 1S/C8H10N4S/c1-6-2-3-10-7(4-6)5-11-12-8(9)13/h2-5H,1H3,(H3,9,12,13)/b11-5+
• InChI Key： ADBFZULKSRCICD-VZUCSPMQSA-N
• SMILES： S=C(N)N/N=C/C1C=C(C)C=CN=1

Computed Properties

• Exact Mass: 194.0628
• Monoisotopic Mass: 194.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.4A^2
• XLogP3: 0.8

Experimental Properties

• Density: 1.28
• Boiling Point: 373.3°C at 760 mmHg
• Flash Point: 179.6°C
• Refractive Index: 1.647
• PSA: 63.3
• LogP: 1.64830